Cas no 1361660-91-4 (2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl
• CAS No: 1361660-91-4
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4993231
• Update Time: 2025-05-21

2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3/c1-7-2-3-8(14(18,19)20)4-10(7)11-5-9(15)6-12(16)13(11)17/h2-6H,1H3
• InChI Key： YXTBNQRJCRLRID-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C(F)(F)F)C=CC=1C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl

Introduction to 2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361660-91-4)

2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361660-91-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative features a unique structural configuration characterized by the presence of multiple chlorine and trifluoromethyl substituents, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl consists of two benzene rings connected at the para positions, with specific functional groups attached. The chloro substituents at the 2, 3, and 5 positions enhance the electron-withdrawing effect of the molecule, while the trifluoromethyl group at the 5' position introduces additional electronic and steric influences. This combination of substituents makes the compound a versatile intermediate in synthetic chemistry and a candidate for various industrial and research applications.

In recent years, there has been growing interest in exploring the pharmacological potential of biphenyl derivatives due to their structural similarity to known bioactive molecules. The presence of electron-withdrawing groups such as chlorine and trifluoromethyl can influence the metabolic stability and binding affinity of the compound towards biological targets. Preliminary studies have suggested that such modifications may enhance the efficacy and selectivity of drug candidates in certain therapeutic areas.

One of the most compelling aspects of 2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop novel compounds with improved pharmacokinetic profiles. For instance, derivatives of this molecule have been investigated for their potential as kinase inhibitors, given the ability of biphenyl structures to interact with protein targets. The chlorine atoms can serve as hydrogen bond donors or acceptors, facilitating interactions with biological receptors, while the methyl group at the 2-position provides additional conformational flexibility.

The synthesis of 2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms typically involves halogenation reactions, often employing reagents such as sulfuryl chloride or N-chlorosuccinimide. The trifluoromethyl group is commonly incorporated through metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

From an industrial perspective, 2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl has found applications in material science and advanced polymer formulations. The electron-withdrawing nature of its substituents can influence charge transport properties in organic semiconductors and optoelectronic materials. Additionally, its thermal stability and resistance to degradation make it a promising candidate for high-performance coatings and adhesives.

The environmental impact of using 2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl as a chemical intermediate also warrants consideration. While chlorinated aromatic compounds are widely used in industry due to their reactivity and stability, their environmental persistence must be managed carefully. Recent research has focused on developing greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. This aligns with broader efforts in sustainable chemistry to promote environmentally friendly practices.

In conclusion,2'-Methyl-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361660-91-4) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features make it a valuable tool for researchers seeking to develop new drugs or advanced materials. As scientific understanding progresses,cas no1361660-91-4 will likely continue to play a pivotal role in innovation within these fields.